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Compound of Interest

Compound Name: Chloromethyl thiocyanate

Cat. No.: B146332

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for the handling of Chloromethyl
thiocyanate (CAS No. 3268-79-9). It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Hazard Identification and Immediate Precautions

Chloromethyl thiocyanate is a hazardous chemical that requires careful handling. It is a clear,
colorless to pale yellow liquid and is classified as a combustible liquid.[1][2] It is harmful if
swallowed, inhaled, or absorbed through the skin.[2][3][4] This substance is also a lachrymator,
meaning it can cause tearing.[1][3][4] It is sensitive to moisture and, when in contact with acids,
can liberate very toxic gas.[1][3][4]

Immediate Precautions:

Avoid all personal contact, including the inhalation of vapors or mist.[5]

Handle exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[1][6]

Keep away from heat, sparks, and open flames.[1][6]

Take precautionary measures against static discharge.[7]

Ensure an eyewash station and safety shower are readily accessible.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b146332?utm_src=pdf-interest
https://www.benchchem.com/product/b146332?utm_src=pdf-body
https://www.benchchem.com/product/b146332?utm_src=pdf-body
https://www.benchchem.com/product/b146332?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/26707.pdf
https://www.smolecule.com/products/s1532503
https://www.smolecule.com/products/s1532503
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA12108&PLANT=d__ALF
https://gtilaboratorysupplies.com/Chloromethyl-thiocyanate-987-Certified%C2%AE-for-synthesis-10GM_p_1734.html
https://pim-resources.coleparmer.com/sds/26707.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA12108&PLANT=d__ALF
https://gtilaboratorysupplies.com/Chloromethyl-thiocyanate-987-Certified%C2%AE-for-synthesis-10GM_p_1734.html
https://pim-resources.coleparmer.com/sds/26707.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA12108&PLANT=d__ALF
https://gtilaboratorysupplies.com/Chloromethyl-thiocyanate-987-Certified%C2%AE-for-synthesis-10GM_p_1734.html
https://www.chemicalbook.com/msds/chloromethyl-thiocyanate.pdf
https://pim-resources.coleparmer.com/sds/26707.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloromethyl_5_fluorothiophene.pdf
https://pim-resources.coleparmer.com/sds/26707.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloromethyl_5_fluorothiophene.pdf
https://www.riccachemical.com/WebsiteDocuments/SDS/R4785000.pdf
https://pim-resources.coleparmer.com/sds/26707.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Chloromethyl
thiocyanate:

Body Part PPE Recommendation Source(s)

Chemical safety goggles and a
Eyes/Face ) ] o [1]18]
face shield (8-inch minimum).

Chemical-resistant gloves
(Butyl rubber or Viton®
) recommended). A flame-
Skin [1][5][6]
retardant lab coat and a
chemical-resistant apron

should be worn.

A NIOSH-approved respirator

with an appropriate cartridge
Respiratory (e.g., type ABEK (EN14387)) [1]8]

must be used when handling

this substance.

Closed-toe, chemical-resistant
Footwear [6]
shoes.

Operational Plan: Step-by-Step Handling Procedure

Preparation:

Read and understand the Safety Data Sheet (SDS) for Chloromethyl thiocyanate.[4]

Ensure the work area is clean and uncluttered.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents before starting.

Put on all required personal protective equipment.[1]
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Handling:

Conduct all work within a certified chemical fume hood.[1]

Keep the container tightly closed when not in use.[5]

Use non-sparking tools to prevent ignition.[5][7]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the work area.[7]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[1]

Clean the work area and any equipment used.

Properly store or dispose of the chemical and any waste.

Remove and properly store or dispose of PPE.

Emergency and Disposal Plans

Emergency Procedures:
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Exposure Type First Aid Measures Source(s)

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [1]
upper and lower eyelids. Seek

immediate medical attention.

Remove contaminated clothing
and shoes. Flush skin with

Skin Contact plenty of soap and water for at [1][3]
least 15 minutes. Seek

immediate medical attention.

Move the victim to fresh air
immediately. If not breathing,
) give artificial respiration. If
Inhalation S ) [1]
breathing is difficult, give
oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. If the
victim is conscious and alert,

Ingestion rinse their mouth and give 2-4 [11[3]
cupfuls of milk or water. Seek

immediate medical attention.

Evacuate the area and remove
all sources of ignition. Ventilate
the area. Absorb the spill with
an inert, non-combustible

Spil mate-rial .such as sand or
vermiculite.[1] Collect the
absorbed material into a
suitable, closed container for
disposal using spark-proof
tools.[5]

Disposal Plan:
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o Chemical Disposal: Dispose of Chloromethyl thiocyanate and any contaminated materials
as hazardous waste in accordance with local, state, and federal regulations.[3] Do not let the
product enter drains.[9]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste.

Quantitative Data Summary

Property Value Source(s)

CAS Number 3268-79-9 [1]18]

Molecular Formula C2H2CINS [2][8]

Molecular Weight 107.56 g/mol [8]
Clear, colorless to pale yellow

Appearance o [11[2]
liquid

Boiling Point 76-78 °C / 15 mmHg [8]

. 83-84 °C (181.4-183.2 °F) -

Flash Point [1][2][8]
closed cup

Density 1.37 g/mL at 25 °C [8]

Experimental Workflow Visualization
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Safe Handling Workflow for Chloromethyl Thiocyanate
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Caption: Workflow for the safe handling of Chloromethyl thiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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